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Compound of Interest

Compound Name: (1R)-1-phenylethanamine

Cat. No.: B022558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

(1R)-1-phenylethanamine, a critical chiral amine in synthetic chemistry and drug development.

This document summarizes key physical and chemical data, details experimental protocols for

property determination, and visualizes its primary application in chiral resolution.

Core Chemical and Physical Properties
(1R)-1-phenylethanamine, also known as (R)-(+)-α-methylbenzylamine, is a chiral primary

amine widely utilized as a resolving agent for racemic mixtures of carboxylic acids and other

acidic compounds.[1] Its efficacy in this role is a direct consequence of its distinct

stereochemistry and chemical properties. A summary of its key quantitative properties is

presented in Table 1.
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Property Value Units Conditions

Molecular Formula C₈H₁₁N

Molecular Weight 121.18 g/mol

Appearance
Colorless to light

yellow liquid

Melting Point -10 °C

Boiling Point 183 - 189 °C at 1013 hPa

Density 0.952 g/mL at 20 °C

Refractive Index 1.526 at 20 °C, 589 nm

Specific Rotation ([α]) +38 to +40 ° neat, at 23 °C

Vapor Pressure 0.5 mm Hg at 20 °C

Water Solubility 40 g/L at 20 °C

pKa 9.04 ± 0.10 Predicted

Chemical Reactivity and Handling
(1R)-1-phenylethanamine is a basic compound, readily forming salts with acids. This property

is fundamental to its use in chiral resolution, where it forms diastereomeric salts with racemic

acids. It is stable under normal conditions but is air-sensitive and hygroscopic. It is incompatible

with strong oxidizing agents, acids, acid chlorides, acid anhydrides, and carbon dioxide.

Safety and Handling: (1R)-1-phenylethanamine is a corrosive and combustible liquid that is

harmful if swallowed or in contact with skin, and causes severe skin burns and eye damage.[2]

[3] It should be handled in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2] Store

in a tightly sealed container in a cool, dry place, away from sources of ignition.[2]
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The following are detailed methodologies for the determination of key chemical properties of

(1R)-1-phenylethanamine, adapted from standard laboratory procedures.

Determination of Melting Point
The melting point of (1R)-1-phenylethanamine, which is below room temperature, is

determined as a freezing point.

Apparatus:

Melting point apparatus with a cooling stage or a low-temperature thermometer.

Small test tube.

Cooling bath (e.g., dry ice/acetone).

Procedure:

Place a small sample of (1R)-1-phenylethanamine into the test tube.

Insert the low-temperature thermometer into the sample, ensuring the bulb is fully immersed.

Slowly cool the sample by immersing the test tube in the cooling bath.

Gently stir the sample with the thermometer until the first crystals appear.

Remove the test tube from the bath and allow it to warm up slowly while stirring.

The temperature at which the last crystals melt is recorded as the melting point.

Determination of Boiling Point
Apparatus:

Thiele tube or a distillation apparatus.[2][4][5]

Thermometer.

Small test tube and a sealed capillary tube.
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Heating mantle or oil bath.

Procedure (Thiele Tube Method):

Fill the Thiele tube with a high-boiling point oil (e.g., mineral oil or silicone oil).[2]

Place a small amount of (1R)-1-phenylethanamine into the small test tube.

Invert the sealed capillary tube and place it into the test tube with the open end submerged

in the liquid.[2]

Attach the test tube to the thermometer and place the assembly in the Thiele tube, ensuring

the sample is level with the upper arm of the Thiele tube.[2]

Gently heat the side arm of the Thiele tube.[2]

Observe a steady stream of bubbles emerging from the capillary tube.

Stop heating and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point.

[2]

Determination of Density
Apparatus:

Pycnometer (specific gravity bottle).

Analytical balance.

Water bath set to 20°C.

Procedure:

Clean and dry the pycnometer thoroughly and record its mass (m₁).

Fill the pycnometer with distilled water and place it in the water bath to equilibrate at 20°C.

Ensure the water level is at the mark.
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Dry the outside of the pycnometer and record its mass (m₂).

Empty and dry the pycnometer completely.

Fill the pycnometer with (1R)-1-phenylethanamine and allow it to equilibrate to 20°C in the

water bath.

Dry the outside and record its mass (m₃).

The density is calculated using the formula: Density = [(m₃ - m₁) / (m₂ - m₁)] * Density of

water at 20°C.

Determination of Refractive Index
Apparatus:

Abbe refractometer with a sodium lamp (D-line, 589 nm).

Constant temperature water circulator set to 20°C.

Procedure:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

Ensure the prisms of the refractometer are clean and dry.

Apply a few drops of (1R)-1-phenylethanamine onto the lower prism.

Close the prisms and allow the sample to equilibrate to 20°C.

Adjust the light source and focus the eyepiece until the dividing line between the light and

dark fields is sharp.

Rotate the knob to bring the dividing line to the center of the crosshairs.

Read the refractive index from the scale.

Determination of Specific Rotation
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Apparatus:

Polarimeter with a sodium lamp (D-line, 589 nm).

Polarimeter tube (1 dm).

Analytical balance.

Procedure:

Calibrate the polarimeter using a blank (empty polarimeter tube).

Carefully fill the polarimeter tube with neat (undiluted) (1R)-1-phenylethanamine, ensuring

there are no air bubbles.

Place the filled tube in the polarimeter.

Measure the observed rotation (α) at 23°C.

The specific rotation is calculated using the formula: [α] = α / (l * d), where 'l' is the path

length in decimeters (1 dm) and 'd' is the density of the liquid.

Application in Chiral Resolution
The primary application of (1R)-1-phenylethanamine in drug development and organic

synthesis is as a chiral resolving agent. It is used to separate enantiomers of racemic

carboxylic acids through the formation of diastereomeric salts, which have different solubilities

and can be separated by fractional crystallization.[1]
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Workflow for Chiral Resolution using (1R)-1-phenylethanamine
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Caption: Chiral resolution workflow using (1R)-1-phenylethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chegg.com [chegg.com]

2. vijaynazare.weebly.com [vijaynazare.weebly.com]

3. Chiral Amine Ee Determination Using Self-Assembled Octahedral Fe(II)-Imine Complexes
- PMC [pmc.ncbi.nlm.nih.gov]

4. uomus.edu.iq [uomus.edu.iq]

5. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of (1R)-1-phenylethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022558#1r-1-phenylethanamine-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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